Cas no 1592711-72-2 ({2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine)

• Product Name: {2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine
• CAS No: 1592711-72-2
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5605879
• PubChem ID: 116003496
• Update Time: 2025-06-08

{2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-890316
• {2-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-yl}(methyl)amine
• 1592711-72-2
• {2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine

• Inchi： 1S/C9H16N2OS/c1-9(2,10-3)7-6-13-8(11-7)5-12-4/h6,10H,5H2,1-4H3
• InChI Key： RPMGJRAVSSGACW-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C(C)(C)NC

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.4Ų

Additional information on {2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine

Introduction to Compound with CAS No. 1592711-72-2 and Product Name: {2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine

The compound identified by the CAS number 1592711-72-2 and the product name {2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

At the core of understanding this compound lies its molecular architecture. The presence of a thiazole ring fused with a propanyl chain and a methylamine substituent suggests a multifaceted interaction with biological systems. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the (methoxymethyl) group, further enhances its pharmacological profile by introducing additional reactive sites that can participate in hydrogen bonding, hydrophobic interactions, and other critical molecular recognition processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies indicate that the thiazole moiety can effectively engage with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular signaling cascades. The methylamine group, on the other hand, provides a polar surface that can enhance solubility and improve bioavailability, making it a promising candidate for drug development.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. Key steps include the formation of the thiazole ring through cyclization reactions, followed by functional group transformations to introduce the propanyl and methylamine substituents. The use of (methoxymethyl) groups as protecting groups or intermediates is particularly noteworthy, as it allows for precise control over reaction pathways and minimizes unwanted side products.

In the realm of pharmaceutical research, this compound has been explored for its potential therapeutic applications. Preliminary in vitro studies have demonstrated promising activity against several disease models. For example, researchers have observed inhibitory effects on enzymes associated with inflammation and oxidative stress, suggesting its utility in developing treatments for chronic inflammatory diseases and neurodegenerative disorders. Additionally, the compound's interaction with DNA-binding proteins has been investigated, raising possibilities for applications in oncology.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied due to their structural versatility and biological efficacy. The introduction of alkylamino groups enhances their pharmacological properties by improving metabolic stability and target specificity. The specific arrangement of atoms in this compound's structure allows it to mimic natural biomolecules or modulate enzyme activity at submicromolar concentrations.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds. This compound serves as an excellent example of how computational methods can complement traditional experimental approaches. By leveraging large datasets and predictive models, researchers can rapidly screen potential candidates for their biological activity before investing significant resources in synthesis and testing.

The environmental impact of synthesizing such complex molecules is also a critical consideration. Modern synthetic strategies emphasize green chemistry principles to minimize waste and hazardous byproducts. Techniques such as catalytic asymmetric synthesis and flow chemistry are being employed to achieve higher yields while reducing environmental footprint. The development of sustainable methodologies ensures that future research can proceed without compromising ecological integrity.

Future directions for research on this compound include exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how it interacts with biological targets at an atomic level will provide insights into its therapeutic potential and guide modifications for improved efficacy or selectivity.

In conclusion,{2-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-yl}(methyl)amine (CAS No. 1592711-72-2) represents a fascinating subject of study with significant implications for drug discovery and development. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further investigation into treating various human diseases.